Cas no 641-48-5 (Aceanthrylene,1,2-dihydro-)
Aceanthrylene,1,2-dihydro- structure
Product Name:Aceanthrylene,1,2-dihydro-
Aceanthrylene,1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
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- Aceanthrylene,1,2-dihydro-
- 1,2-Dihydroaceanthrylene
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- Inchi: 1S/C16H12/c1-2-7-14-12(4-1)10-13-6-3-5-11-8-9-15(14)16(11)13/h1-7,10H,8-9H2
- InChI Key: XTAHYROJKCXMOF-UHFFFAOYSA-N
- SMILES: C12C3C=CC=CC=3C=C3C=CC=C(CC1)C=23
Computed Properties
- Exact Mass: 204.09396
- Monoisotopic Mass: 204.093900383g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 269
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Aceanthrylene,1,2-dihydro- Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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